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Compound of Interest

Compound Name: Sumilizer GP

CAS No.: 203255-81-6

Cat. No.: B1609375

Get Quote

An In-depth Technical Guide on its Dual-Action Mechanism as a Radical Scavenger and

Hydroperoxide Decomposer

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sumilizer GP is a high-performance, hybrid-type antioxidant developed to protect polymers

from thermal and oxidative degradation during processing and end-use.[1] Its unique molecular

structure incorporates both a hindered phenolic moiety and a phosphite moiety within a single

molecule.[2][3] This innovative design imparts a dual-action stabilization mechanism, allowing

Sumilizer GP to function as both a primary antioxidant (radical scavenger) and a secondary

antioxidant (hydroperoxide decomposer).[4][5] This intramolecular synergy results in superior

processing stability, color retention, and long-term aging properties in a variety of polymers,

including polyolefins (polyethylene and polypropylene), polystyrene, and polycarbonates.[1][2]
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The efficacy of Sumilizer GP stems from its ability to interrupt the auto-oxidation cycle of

polymers at two critical points: the scavenging of free radicals and the decomposition of

hydroperoxides.

Radical Scavenging
The hindered phenolic component of Sumilizer GP acts as a potent radical scavenger. During

polymer degradation, highly reactive peroxy radicals (ROO•) are formed, which propagate the

degradation chain reaction. The phenolic moiety of Sumilizer GP donates a hydrogen atom to

these peroxy radicals, neutralizing them and forming a stable, non-reactive phenoxy radical.

This process is illustrated in the signaling pathway below.[5]
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Caption: Radical scavenging mechanism of the phenolic moiety of Sumilizer GP.

Hydroperoxide Decomposition
The phosphite moiety of Sumilizer GP functions as a hydroperoxide decomposer.

Hydroperoxides (ROOH), formed during the radical scavenging process or through other

oxidative pathways, are thermally unstable and can break down into new, highly reactive

radicals, thus continuing the degradation cycle. The trivalent phosphorus in the phosphite

group of Sumilizer GP reduces the hydroperoxides to stable, non-radical alcohols (ROH), and

in the process is oxidized to a stable phosphate ester.[4]
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Caption: Hydroperoxide decomposition mechanism of the phosphite moiety of Sumilizer GP.

Performance Data
The dual-action mechanism of Sumilizer GP translates into significant improvements in the

processing stability and long-term performance of various polymers.

Polypropylene (PP) Stabilization
In polypropylene, Sumilizer GP demonstrates superior performance in maintaining melt flow

rate (MFR) and melt tension compared to conventional antioxidant systems.[5]

Parameter PP with Sumilizer GP

PP with Conventional

Antioxidants (Phenolic +

Phosphite)

Melt Flow Rate (MFR) after

Extrusion
~14-15 g/10 min ~22 g/10 min

Melt Tension after Extrusion High (~3g) Low (~1g)

Data sourced from "Stabilization of Thermoplastic Resins by Using Sumilizer®GP" by

Sumitomo Chemical.[5]
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Polystyrene (PS) Stabilization
Sumilizer GP is highly effective in reducing the formation of dimer and trimer residues in

polystyrene, which are known to cause discoloration and reduce thermal stability.[6]

Parameter PS without Additive PS with Sumilizer GP

Total Dimer & Trimer Content > 3,000 ppm 700 - 1,200 ppm

Change in MFR (ΔMFR) after

5 extrusions at 220°C
High Low

Change in Yellowness Index

(ΔYI) after 5 extrusions at

220°C

High Low

Data sourced from "Sumilizer GP | 203255-81-6 - Benchchem" and "Stabilization of

Thermoplastic Resins by Using Sumilizer®GP" by Sumitomo Chemical.[5][6]

Oxidative Induction Time (OIT)
Oxidative induction time is a measure of a material's resistance to oxidative degradation.

Polypropylene stabilized with Sumilizer GP exhibits a significantly longer OIT compared to

unstabilized PP and PP with conventional antioxidants, indicating superior thermal oxidative

stability.[7]

Polymer System Oxidative Induction Time (OIT)

Unstabilized Polypropylene Short

Polypropylene with Conventional Phenolic

Antioxidant
Moderate

Polypropylene with Sumilizer GP Long

Qualitative data inferred from graphical representations in "New Development of Polymer

Additives" by Sumitomo Chemical.[7]
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Experimental Protocols
The following are detailed methodologies for key experiments used to evaluate the

performance of Sumilizer GP.

Melt Flow Rate (MFR) Measurement
This protocol is based on the principles of ASTM D1238.
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Caption: Workflow for Melt Flow Rate (MFR) measurement.
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Methodology:

Sample Preparation: Prepare polymer samples with and without the addition of Sumilizer
GP at the desired concentration.

Apparatus: Utilize a standard extrusion plastometer.

Procedure: a. Load a specified amount of the polymer sample into the barrel of the

plastometer, which is preheated to the appropriate processing temperature for the polymer.

b. Allow the sample to preheat for a specified duration. c. Apply a standard weight to the

piston to force the molten polymer through a standardized die. d. Collect the extruded

polymer over a precise time interval. e. Weigh the collected extrudate.

Calculation: Calculate the Melt Flow Rate in grams per 10 minutes (g/10 min).

Yellowness Index (YI) Measurement
This protocol is based on the principles of ASTM E313.
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Caption: Workflow for Yellowness Index (YI) measurement.

Methodology:

Sample Preparation: Prepare flat, opaque plaques of the polymer with and without Sumilizer
GP.

Apparatus: Use a spectrophotometer or colorimeter.

Procedure: a. Calibrate the instrument according to the manufacturer's instructions. b.

Measure the tristimulus values (X, Y, Z) of the polymer plaques.
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Calculation: Calculate the Yellowness Index using the appropriate formula as specified in

ASTM E313 for the illuminant and observer conditions used.

Oxidative Induction Time (OIT) Measurement
This protocol is based on the principles of ASTM D3895.
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Caption: Workflow for Oxidative Induction Time (OIT) measurement.
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Methodology:

Sample Preparation: Place a small, precisely weighed sample of the polymer (with or without

Sumilizer GP) into an open aluminum pan.

Apparatus: Use a Differential Scanning Calorimeter (DSC).

Procedure: a. Heat the sample to a specified isothermal temperature under an inert nitrogen

atmosphere. b. Once the temperature has stabilized, switch the purge gas to oxygen. c.

Continue to monitor the heat flow from the sample at the isothermal temperature.

Determination: The OIT is the time from the introduction of oxygen until the onset of the

exothermic peak, which indicates the start of oxidative degradation.

Conclusion
Sumilizer GP's unique hybrid structure, combining both a radical scavenger and a

hydroperoxide decomposer in a single molecule, provides a powerful and efficient solution for

the stabilization of a wide range of polymers. The synergistic effect of these two functionalities

leads to superior performance in maintaining polymer integrity during high-temperature

processing and extends the service life of the final products by providing excellent long-term

thermal stability and color retention. The quantitative data and experimental protocols

presented in this guide provide a comprehensive overview of Sumilizer GP's capabilities for

researchers and professionals in the field of polymer science and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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